N-(1-Cyano-2,2-dimethylcyclopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide

• IUPAC Name: N-(1-cyano-2,2-dimethylcyclopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide
• InChI: InChI=1S/C16H14F2N4O2/c1-15(2)7-16(15,8-19)21-13(23)10-5-3-9(4-6-10)12-20-14(11(17)18)24-22-12/h3-6,11H,7H2,1-2H3,(H,21,23)
• InChI Key: MMYKLOUWEXZTHO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(C#N)NC(=O)C2=CC=C(C=C2)C3=NOC(=N3)C(F)F)C
• Molecular Formula: C16H14F2N4O2
• Molecular Weight: 332.30 g/mol

Description

“N-(1-Cyano-2,2-dimethylcyclopropyl)-4-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide” is a complex organic compound. It contains a benzamide group, which is a common motif in pharmaceutical drugs. The compound also features a difluoromethyl group attached to an oxadiazole ring, which is a heterocycle often found in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring and the introduction of the difluoromethyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several functional groups, including the benzamide, oxadiazole ring, and difluoromethyl group. These groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of these functional groups. For example, the benzamide group could potentially undergo hydrolysis, while the oxadiazole ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could enhance its solubility in water.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. It could be interesting to explore its potential uses in pharmaceuticals or agrochemicals, given the presence of functional groups commonly found in these types of compounds.